Cas no 1159737-89-9 (2-(propan-2-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 1159737-89-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD28660378
• CID: 5230817
• PubChem ID: 67389840
• Update Time: 2025-06-14

2-(propan-2-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-isopropyloxazole-4-carbonitrile
• 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile
• 4-Oxazolecarbonitrile, 2-(1-methylethyl)-

• MDL： MFCD28660378
• Inchi： 1S/C7H8N2O/c1-5(2)7-9-6(3-8)4-10-7/h4-5H,1-2H3
• InChI Key： XIJGGKXPSAFXHK-UHFFFAOYSA-N
• SMILES： O1C=C(C#N)N=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile (CAS No. 1159737-89-9)

2-(propan-2-yl)-1,3-oxazole-4-carbonitrile (CAS No. 1159737-89-9) is a specialized organic compound belonging to the oxazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique nitrile-functionalized oxazole core, making it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a propan-2-yl substituent with a carbonitrile group, offers versatile reactivity for further derivatization. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

The growing interest in heterocyclic compounds like 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile aligns with trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound's efficient synthetic routes and functional group compatibility position it as a candidate for high-value chemical applications. Its CAS No. 1159737-89-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science. Common queries include its solubility, stability under various conditions, and commercial availability, indicating robust demand from both academia and industry.

From a structural perspective, the oxazole ring in 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile contributes to its electron-deficient character, enhancing its utility in cross-coupling reactions and catalysis. The nitrile group further expands its reactivity profile, enabling transformations such as hydrolysis to carboxamides or reduction to primary amines. These properties make it a multifunctional building block for designing bioactive molecules, including potential antimicrobial agents and kinase inhibitors.

In the context of AI-driven drug discovery, 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile has been flagged in computational screenings due to its favorable ligand efficiency and structural diversity. Its molecular weight and logP values align with Lipinski’s rule of five, making it a promising scaffold for lead optimization. Recent publications highlight its role in fragment-based drug design, where its small-molecule properties facilitate rapid library generation.

For synthetic chemists, the compound’s handling protocols and storage conditions are critical considerations. While it is not classified as hazardous, proper laboratory safety measures should be observed during its use. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its identity, ensuring reproducibility in research applications.

The commercial landscape for 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile (CAS No. 1159737-89-9) is evolving, with suppliers offering custom synthesis and bulk quantities. Its pricing and supply chain dynamics are influenced by demand from contract research organizations (CROs) and pharmaceutical developers. As patent filings referencing this compound increase, its role in intellectual property strategies becomes more pronounced.

In summary, 2-(propan-2-yl)-1,3-oxazole-4-carbonitrile represents a high-potential chemical entity with broad applicability. Its integration into cutting-edge research underscores the importance of specialty chemicals in advancing scientific innovation. Future studies may explore its structure-activity relationships and scalable production methods, further solidifying its position in the chemical industry.